Cas no 81851-06-1 (Pyridine, 2-[[(3,4-dichlorophenyl)sulfinyl]methyl]-, hydrochloride)

• Product name: Pyridine, 2-[[(3,4-dichlorophenyl)sulfinyl]methyl]-, hydrochloride
• CAS No: 81851-06-1
• MF: C₁₂H₁₀Cl₃NOS
• MW: 322.637898921967
• CID: 702786
• PubChem ID: 12760230

Pyridine, 2-[[(3,4-dichlorophenyl)sulfinyl]methyl]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[[(3,4-dichlorophenyl)sulfinyl]methyl]-, hydrochloride
• 2-[(3,4-dichlorophenyl)sulfinylmethyl]pyridine,hydrochloride
• DTXSID50509199
• 81851-06-1
• 2-[(3,4-Dichlorobenzene-1-sulfinyl)methyl]pyridine--hydrogen chloride (1/1)

• Inchi： InChI=1S/C12H9Cl2NOS.ClH/c13-11-5-4-10(7-12(11)14)17(16)8-9-3-1-2-6-15-9;/h1-7H,8H2;1H
• InChI Key： WIMRZHAXHHMNDB-UHFFFAOYSA-N
• SMILES： C1=CC=NC(=C1)CS(=O)C2=CC(=C(C=C2)Cl)Cl.Cl

Computed Properties

• Exact Mass: 320.954868g/mol
• Monoisotopic Mass: 320.954868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.2Ų